Cas no 81446-26-6 (6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R))

81446-26-6 structure
Product name:6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R)
6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R) Chemical and Physical Properties
Names and Identifiers
-
- 6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R)
- DTXSID201112373
- 81446-26-6
- 4H-1-Benzopyran-4-one, 6,8-di-I(2)-D-glucopyranosyl-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-, (2R)-
-
- Inchi: InChI=1S/C27H32O15/c28-6-12-17(32)21(36)23(38)26(41-12)15-19(34)14-10(31)5-11(8-1-3-9(30)4-2-8)40-25(14)16(20(15)35)27-24(39)22(37)18(33)13(7-29)42-27/h1-4,11-13,17-18,21-24,26-30,32-39H,5-7H2
- InChI Key: KLDARLGFVGIIIL-UHFFFAOYSA-N
- SMILES: OCC1OC(C(O)C(O)C1O)c1c(O)c(C2OC(CO)C(O)C(O)C2O)c2OC(CC(=O)c2c1O)c1ccc(O)cc1
Computed Properties
- Exact Mass: 596.17412031g/mol
- Monoisotopic Mass: 596.17412031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 42
- Rotatable Bond Count: 5
- Complexity: 931
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 267Ų
6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R) Related Literature
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
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